molecular formula C7H4ClN3O2 B15266370 3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid

3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid

Cat. No.: B15266370
M. Wt: 197.58 g/mol
InChI Key: VXNQBMYQKKPGQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a fused imidazole-pyrimidine ring system with a chlorine substituent at the 3-position and a carboxylic acid group at the 2-position. Its molecular formula is C₇H₄ClN₃O₂, with a molecular weight of 197.58 (CAS: 1431968-17-0, purity ≥95%) . The compound is synthesized via cyclocondensation of 1,1,3-trichloroacetone with 2-aminopyrimidine, followed by oxidation and hydrolysis steps . The chlorine atom and carboxylic acid group confer distinct electronic and steric properties, making it a versatile intermediate for drug discovery, particularly in antibacterial and antiviral research .

Properties

Molecular Formula

C7H4ClN3O2

Molecular Weight

197.58 g/mol

IUPAC Name

3-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid

InChI

InChI=1S/C7H4ClN3O2/c8-5-4(6(12)13)10-7-9-2-1-3-11(5)7/h1-3H,(H,12,13)

InChI Key

VXNQBMYQKKPGQF-UHFFFAOYSA-N

Canonical SMILES

C1=CN2C(=C(N=C2N=C1)C(=O)O)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyrimidine with chloroacetic acid in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which undergoes cyclization to yield the desired product. The reaction conditions often include heating the reaction mixture under reflux and using solvents such as ethanol or acetic acid .

Industrial Production Methods

Industrial production of 3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, and may include additional purification steps such as recrystallization or chromatography. The choice of solvents, catalysts, and reaction conditions can be tailored to achieve the desired efficiency and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include:

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield amino-substituted derivatives, while oxidation reactions can produce oxidized forms of the compound .

Mechanism of Action

The mechanism of action of 3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. For example, in the context of anti-tuberculosis activity, the compound may inhibit key enzymes involved in the survival and replication of Mycobacterium tuberculosis . The exact molecular pathways and targets involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Key Observations :

Ring System Variations: Replacement of pyrimidine with pyridine (e.g., 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid) reduces nitrogen content, altering electron distribution and hydrogen-bonding capacity .

Substituent Position Effects :

  • Chlorine at position 3 (imidazo[1,2-a]pyrimidine) vs. position 6 (imidazo[1,2-a]pyridine) influences steric hindrance and electrophilic reactivity. For example, 3-chloro derivatives are more reactive in nucleophilic substitutions due to proximity to the imidazole nitrogen .
  • Carboxylic acid placement (2 vs. 3 or 6) affects intermolecular interactions. 2-Carboxylic acid derivatives exhibit stronger hydrogen bonding in biological targets .

Trifluoromethyl or aryl hydrazone derivatives (e.g., compounds 8a–k in ) show improved antibacterial activity (80–92% yield in synthesis) due to enhanced electron-withdrawing effects .

Key Observations :

  • The Dimroth rearrangement is critical in imidazo[1,2-a]pyrimidine chemistry. For example, hydrolysis of ethyl 6-arylimidazo[1,2-a]pyrimidine-2-carboxylates under basic conditions leads to isomerization from 2-carboxylic acid to 3-carboxylic acid derivatives, altering bioactivity .
  • Pyridopyrrolopyrimidines avoid rearrangement due to steric constraints from the fused pyrrole ring, ensuring structural fidelity during synthesis .

Key Observations :

  • Hydrazone Derivatives : The presence of a hydrazone linker in 3-chloroimidazo[1,2-a]pyrimidine-2-carbohydrazides enhances antibacterial potency by facilitating chelation with bacterial metalloenzymes .
  • Biofilm Disruption : Pyridopyrrolopyrimidine carboxamides (e.g., 6g) outperform simpler imidazo-pyrimidines in biofilm inhibition, likely due to extended π-systems interacting with bacterial polysaccharide matrices .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.